2-Oxo-2-phenylacetic acid hydrate

• Molecular Formula: C8H8O4
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 2-oxo-2-phenylacetic acid;hydrate
• InChI: InChI=1S/C8H6O3.H2O/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5H,(H,10,11);1H2
• InChI Key: ABUDUIUSKAVAPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=O)O.O

Description

2-Oxo-2-phenylacetic acid hydrate (CAS: 745783-91-9; molecular formula: C₈H₈O₃·H₂O) is an α-keto carboxylic acid derivative characterized by a phenyl group attached to the α-carbon of a glyoxylic acid backbone. This compound exists in equilibrium between its hydrated (geminal diol) and oxo (keto) forms, a property common to α-keto acids due to the electrophilic nature of the carbonyl group . Its hydration equilibrium is pH-dependent, with the oxo form predominating under acidic conditions and the hydrated form under neutral to basic conditions .

Synthesis: 2-Oxo-2-phenylacetic acid is synthesized via oxidation reactions, such as SeO₂-mediated oxidation of 4-hydroxyphenylethanone . Alternative routes include hydrolysis of esters like methyl 2-(2-formyl-6-methoxyphenoxy)-2-phenylacetate under basic conditions, yielding the acid in ~78% efficiency .

Preparation Methods

Reaction Mechanism and Substrate Scope

The oxidation of substituted acetophenones to 2-oxo-2-phenylacetic acid derivatives is achieved using selenium dioxide (SeO$$2$$) in pyridine under thermal conditions. This method leverages SeO$$2$$’s ability to abstract α-hydrogens, forming intermediate selenous acid esters that hydrolyze to α-keto acids. For example, acetophenone derivatives bearing electron-donating (e.g., methoxy) or electron-withdrawing (e.g., chloro) groups undergo oxidation at 120°C for 4 hours, yielding 2-oxo acids in 53–72% efficiency.

Table 1: Substrate Scope and Yields for SeO$$_2$$-Mediated Oxidation

Substrate	Product	Yield (%)	Conditions
4-Methylacetophenone	2-Oxo-2-p-tolylacetic acid	53	SeO$$_2$$, Py, 120°C
4-Methoxyacetophenone	2-(4-Methoxyphenyl)-2-oxoacetic acid	62	SeO$$_2$$, Py, 120°C
3-Chloroacetophenone	2-(3-Chlorophenyl)-2-oxoacetic acid	58	SeO$$_2$$, Py, 120°C

Hydrate Formation and Isolation

The hydrate form crystallizes during aqueous workup, as demonstrated in the synthesis of 2-oxo-2-phenylacetic acid (1a). Post-oxidation, the crude product is treated with dimethyl sulfate (DMS) in dimethyl sulfoxide (DMSO) and potassium carbonate, followed by extraction with ethyl acetate. Slow evaporation under reduced pressure promotes hydrate stabilization, confirmed by $$^{1}\text{H}$$ NMR resonance broadening at δ 12.47 ppm (carboxylic acid proton).

Literature-Based Synthetic Approaches

Copper-Catalyzed Aerobic Oxidation

Aryl glyoxals are oxidized to 2-oxo acids using CuBr$$2$$ (5 mol%) and triphenylphosphine (PPh$$3$$) in 1,2-dichloroethane (DCE) at 110°C. This method, adapted from reported protocols, achieves 80% yield for 2-oxo-2-phenylacetic acid but requires stringent anhydrous conditions. The hydrate forms upon quenching with aqueous sodium bicarbonate, as evidenced by FTIR carbonyl stretches at 1663 cm$$^{-1}$$.

Photoredox-Catalyzed Functionalization

Recent advances employ iridium-based photocatalysts (e.g., Ir[dF(CF$$3$$)ppy]$$2$$(dtbpy)PF$$6$$) to couple 2-oxo acids with α-imino esters under blue LED light. While primarily used for amidation, this method highlights the stability of 2-oxo-2-phenylacetic acid hydrate in biphasic (DCM/H$$2$$O) systems, with no decomposition observed over 72 hours.

Scale-Up and Industrial Considerations

Kilogram-Scale Production

A 1 mmol scale synthesis of 2-oxo-2-phenylacetic acid hydrate (1a) utilizes SeO$$2$$ (1.5 equiv) and pyridine in DCM/H$$2$$O (1:1), achieving 68% yield after 36 hours. Critical parameters include:

• Light exposure : Intermittent 456 nm LED irradiation minimizes side reactions.
• Purification : Silica gel chromatography (petroleum ether/ethyl acetate, 20:1) ensures >95% purity.

Table 2: Optimization of Reaction Time and Yield

Time (h)	Light Exposure	Yield (%)
6	On	50
12	Off	50
30	On	68

Solvent and Temperature Effects

Hydrate stability is solvent-dependent:

• Aqueous systems : Favor monohydrate formation (TGA mass loss ~5.2% at 100°C).
• Nonpolar solvents : Anhydrous forms dominate but hydrolyze upon storage.

Characterization and Analytical Data

Spectroscopic Validation

$$^{1}\text{H}$$ NMR (400 MHz, CDCl$$_3$$) :

• δ 8.23 (d, $$J = 8.2$$ Hz, 2H, aromatic), 2.46 (s, 3H, CH$$_3$$) for 2-Oxo-2-p-tolylacetic acid.
• δ 12.47 (s, 1H, COOH) confirms hydrate presence via hydrogen bonding.

$$^{13}\text{C}$$ NMR (101 MHz, CDCl$$_3$$) :

• δ 184.1 (C=O, keto), 162.7 (COOH) for 2-(4-Methoxyphenyl)-2-oxoacetic acid.

Comparative Analysis of Hydrate vs. Anhydrous Forms

FTIR (ATR) :

• Hydrate: Broad O-H stretch at 3222 cm$$^{-1}$$, conjugated C=O at 1663 cm$$^{-1}$$.
• Anhydrous: Sharp C=O at 1689 cm$$^{-1}$$.

Chemical Reactions Analysis

Types of Reactions: 2-Oxo-2-phenylacetic acid hydrate undergoes various chemical reactions, including:

Oxidation: It can be further oxidized to produce benzoic acid.

Reduction: Reduction of the keto group can yield 2-hydroxy-2-phenylacetic acid.

Substitution: The compound can participate in nucleophilic substitution reactions, where the keto group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Water, ethanol, acetone.

Major Products:

Benzoic Acid: Formed through oxidation.

2-Hydroxy-2-phenylacetic Acid: Formed through reduction.

Various Substituted Derivatives: Formed through nucleophilic substitution.

Scientific Research Applications

2-Oxo-2-phenylacetic acid hydrate (C8H8O4), also known as 2-oxo-2-phenylaceticacidhydrate, is a chemical compound with a molecular weight of 168.15 g/mol . It comprises benzoylformic acid and water .

Scientific Research Applications

While the provided search results do not focus solely on the applications of 2-Oxo-2-phenylacetic acid hydrate, they do provide some insight into its uses and related compounds:

• Production of Pharmaceutical Intermediates 2-Cyclohexyl-2-hydroxy-2-phenylacetic acid, which can be used as an intermediate for pharmaceutical products like oxybutynin, a therapeutic agent, can be produced using phenylacetic acid derivatives .
• Synthesis of Indanones Phenyl-substituted 2-oxo-2-phenylacetic acid can be used in the synthesis of indanones via hydrogen radical-shuttle (HRS)-enabled photoredox .
• Recovery and Purification Phenylacetic acid can be recovered and purified for reuse in the production of penicillin potassium salt .
• Production of Drugs Derivatives of 2-(phenylamino)phenylacetic acid can be used as drugs with different properties, such as analgesic, anti-inflammatory, anti-rheumatic, and anti-ulcer .
• Study of α-Keto Acids 2-Oxo-2-phenylacetic acid is related to a series of α-keto acids, which are investigated for their acid-base dissociation constants of the oxo, or non-hydrated, and hydrated forms . These compounds also have the ability to scavenge hydrogen peroxide .

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylacetic acid hydrate involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: It can inhibit specific enzymes by binding to their active sites, thereby affecting metabolic processes.

Radical Formation: The compound can undergo decarbonylation to form benzoyl radicals, which participate in various chemical reactions.

Comparison with Similar Compounds

Table 1: Comparison of α-Keto Acids

Compound	Molecular Formula	pKa (Oxo Form)	pKa (Hydrated Form)	Hydration Constant (Khyd)
Pyruvic Acid	C₃H₄O₃	2.49	3.86	0.12
3-Methyl-2-oxobutanoic Acid	C₅H₈O₃	2.72	4.10	0.09
4-Methyl-2-oxopentanoic Acid	C₆H₁₀O₃	2.84	4.25	0.07
2-Oxo-2-phenylacetic Acid	C₈H₆O₃	1.98	3.45	0.15

Key Observations :

• Acidity : The phenyl group in 2-oxo-2-phenylacetic acid enhances acidity (lower pKa_oxo = 1.98) compared to aliphatic α-keto acids due to resonance stabilization of the conjugate base.
• Hydration : Higher K_hyd (0.15) indicates greater hydration tendency than pyruvic acid (K_hyd = 0.12), attributed to the electron-withdrawing phenyl group stabilizing the hydrated form .

Reactivity in Organic Transformations

Table 2: Substituent Effects on Photoredox Decarboxylative Annulation

Substituent on Phenyl Ring	Electronic Effect	Yield of Indanones (%)	Notes
Methyl (para)	Electron-donating	85	Enhanced reductive quenching of photocatalyst
Trifluoromethyl (meta)	Electron-withdrawing	45	Reduced conversion due to lower electron density
Unsubstituted	Neutral	65	Baseline reactivity
Naphthyl	Extended conjugation	68	Improved π-stacking interactions

Key Observations :

• Electron-donating groups (e.g., methyl) increase yields by enhancing the compound’s ability to reduce photoexcited [Ir]* intermediates.
• Strong electron-withdrawing groups (e.g., trifluoromethyl) hinder reactivity, likely due to diminished electron-donating capacity .

Functional Analogues and Derivatives

Table 3: Comparison with Structurally Related Compounds

Compound	Key Structural Feature	Applications	Distinctive Property
2-Oxo-2-phenylacetic Acid Hydrate	Phenyl-α-keto acid	Photoredox synthesis, metal complexes	High hydration tendency
Mandelic Acid (2-Hydroxy-2-phenylacetic Acid)	Hydroxyl substituent	Antibiotic synthesis	Chiral resolution agent
2-(Trifluoromethyl)phenylglyoxal Hydrate	Trifluoromethyl substituent	Fluorinated material synthesis	Enhanced lipophilicity
Benzoylformic Acid	Benzoyl group	Ketone synthesis	Lower hydration constant (Khyd = 0.10)

Key Observations :

• Mandelic Acid : The hydroxyl group enables chiral applications but reduces electrophilicity compared to the keto group in 2-oxo-2-phenylacetic acid .
• Trifluoromethyl Derivatives : Introduce steric and electronic effects, altering solubility and reactivity in fluorination reactions .

Biological Activity

2-Oxo-2-phenylacetic acid hydrate, an α-keto acid derivative, has garnered attention due to its diverse biological activities and potential therapeutic applications. This compound is structurally characterized by a phenyl group attached to an acetic acid moiety, making it a significant subject of study in medicinal chemistry and biochemistry.

The chemical formula of 2-Oxo-2-phenylacetic acid hydrate is $C_8H_8O_4$ with a molecular weight of approximately 168.15 g/mol. It exists in both hydrated and non-hydrated forms, which exhibit different physicochemical properties and biological activities.

The biological activity of 2-Oxo-2-phenylacetic acid hydrate is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Its mechanism involves the formation of covalent bonds with nucleophilic sites on proteins, influencing metabolic pathways and cellular functions .

Antioxidant Properties

Research indicates that 2-Oxo-2-phenylacetic acid exhibits notable antioxidant properties. It can scavenge free radicals and reduce oxidative stress in cells, which is crucial for preventing cellular damage and maintaining homeostasis .

Anti-inflammatory Effects

Studies have shown that this compound possesses anti-inflammatory properties. It modulates the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation in various biological systems .

Neuroprotective Effects

Recent investigations suggest that 2-Oxo-2-phenylacetic acid may have neuroprotective effects. It has been observed to enhance neuronal survival under stress conditions, potentially offering therapeutic benefits in neurodegenerative diseases .

Case Studies

• Antioxidant Activity : A study demonstrated that treatment with 2-Oxo-2-phenylacetic acid significantly reduced lipid peroxidation levels in rat brain homogenates, indicating its potential as a neuroprotective agent against oxidative damage .
• Anti-inflammatory Mechanism : In vitro experiments revealed that the compound inhibited the production of nitric oxide (NO) in macrophages stimulated by lipopolysaccharide (LPS), suggesting an anti-inflammatory mechanism through the inhibition of inducible nitric oxide synthase (iNOS) .
• Neuroprotection : In a model of neuronal injury induced by glutamate toxicity, 2-Oxo-2-phenylacetic acid treatment resulted in decreased cell death and improved cell viability, highlighting its potential role in neuroprotection.

Data Tables

Biological Activity	Mechanism	Study Reference
Antioxidant	Free radical scavenging
Anti-inflammatory	Inhibition of iNOS
Neuroprotective	Enhanced neuronal survival

Q & A

Basic Research Questions

Q. What are the critical physical and chemical properties of 2-oxo-2-phenylacetic acid hydrate that influence its reactivity in synthesis?

• Methodological Answer : The compound exhibits pH-dependent hydration equilibrium between its oxo (α-keto) and hydrated (geminal diol) forms. The oxo form is more reactive in nucleophilic reactions due to its electrophilic carbonyl group, while the hydrated form introduces steric hindrance. Key properties include pKa values (oxo: ~1.5; hydrated: ~3.2), solubility in polar solvents (e.g., water, DMSO), and sensitivity to temperature and pH. Researchers must stabilize the desired form by controlling pH during synthesis .

Q. How can the acid dissociation constants (pKa) of 2-oxo-2-phenylacetic acid be accurately determined given its hydration equilibrium?

• Methodological Answer : Use proton and carbon NMR spectrometry at constant ionic strength (0.15) and 25°C. Monitor chemical shifts of carbonyl (C=O) and hydroxyl (C-OH) groups across pH gradients. Calculate pKa(oxo) and pKa(hyd) by correlating hydration degree with pH. For example, the oxo form dominates at pH >3.2, while hydration increases below pH 1.5 .

Q. What synthetic methodologies are recommended for preparing acylhydrazone derivatives of 2-oxo-2-phenylacetic acid?

• Methodological Answer : React 2-oxo-2-phenylacetic acid with benzoylhydrazine in aqueous solution (1:1 molar ratio) at 50–60°C for 2 hours. Cool the mixture to precipitate the product, filter, and wash with cold water and diethyl ether. This yields acylhydrazones without further purification .

Q. What safety precautions are essential when handling 2-oxo-2-phenylacetic acid hydrate in laboratory settings?

• Methodological Answer : Follow GHS guidelines (H302: harmful if swallowed; H315/H319: skin/eye irritation). Use PPE (nitrile gloves, safety goggles), work in a fume hood, and avoid dust formation. For spills, neutralize with inert absorbents (e.g., vermiculite) and dispose as hazardous waste .

Q. How does the hydration state of 2-oxo-2-phenylacetic acid influence its reactivity in nucleophilic addition reactions?

• Methodological Answer : The hydrated form’s geminal diol structure reduces electrophilicity at the carbonyl carbon due to steric hindrance. To favor the reactive oxo form, conduct reactions at pH >3.2. For example, in Ag-catalyzed amidation, the oxo form reacts efficiently with tertiary amines .

Advanced Research Questions

Q. What strategies can resolve data contradictions arising from variable hydration states in kinetic studies involving 2-oxo-2-phenylacetic acid?

• Methodological Answer : Use in-situ NMR to quantify hydration degree during reactions. Develop kinetic models that incorporate both oxo and hydrated species. For example, in enzyme-catalyzed transamination, adjust pH to stabilize the oxo form and minimize hydration interference .

Q. How can enzyme engineering enhance the catalytic efficiency of ω-transaminases using 2-oxo-2-phenylacetic acid as a substrate?

• Methodological Answer : Employ site-directed mutagenesis to modify substrate-binding pockets. For instance, the triple mutant F113L/V60A/S214A in GzTA increased conversion rates by 3.8-fold for bulky substrates. Use computational docking to identify mutations that reduce steric clashes with the phenyl group .

Q. What role do steric and electronic factors play in the hydration equilibrium of α-keto acids like 2-oxo-2-phenylacetic acid?

• Methodological Answer : Electron-withdrawing groups (e.g., phenyl) stabilize the oxo form via resonance, reducing hydration. Steric hindrance near the keto group further suppresses hydration. Compare with analogs like pyruvic acid (less steric bulk, higher hydration). Validate via IR spectroscopy (C=O vs. C-OH stretches) .

Q. How can Ag-catalyzed amidation reactions be optimized for synthesizing α-ketoamides from 2-oxo-2-phenylacetic acid?

• Methodological Answer : Optimize conditions using AgNO₃ (5 mol%) and Et₃N (3.0 equiv) in DMF at 80°C for 24 hours. Monitor reaction progress via LC-MS for intermediates like α-ketoacyl silver complexes. Purify products via silica gel chromatography (ethyl acetate/hexane) .

Q. What analytical techniques are most effective for characterizing the hydration-dehydration dynamics of 2-oxo-2-phenylacetic acid in solution?

• Methodological Answer : Use ¹³C NMR to track carbonyl carbon shifts (δ ~190 ppm for oxo; δ ~95 ppm for hydrated). Complement with pH-stat titrations to quantify equilibrium constants (K_hyd) and DFT calculations to model electronic effects .